1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine

• IUPAC Name: 1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine
• InChI: InChI=1S/C17H26ClNO/c1-14-7-10-19(11-8-14)9-3-4-12-20-17-6-5-15(2)13-16(17)18/h5-6,13-14H,3-4,7-12H2,1-2H3
• InChI Key: DDCSAWJMMKQKSR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCCOC2=C(C=C(C=C2)C)Cl
• Molecular Formula: C17H26ClNO
• Molecular Weight: 295.8 g/mol

Description

1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine is an organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with a butyl chain that is further substituted with a 2-chloro-4-methylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine typically involves the reaction of 2-chloro-4-methylphenol with 1,4-dibromobutane to form 1-(2-chloro-4-methylphenoxy)-4-bromobutane. This intermediate is then reacted with 4-methylpiperidine under basic conditions to yield the final product. The reaction conditions often involve the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to improve reaction efficiency and yield. Additionally, purification steps such as recrystallization or chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro group, to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups.

Scientific Research Applications

1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine involves its interaction with specific molecular targets. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-[4-(2-chloro-4-methylphenoxy)butyl]pyrrolidine
• 1-[4-(2-chloro-4-methylphenoxy)butyl]-1H-imidazole

Uniqueness

1-[4-(2-chloro-4-methylphenoxy)butyl]-4-methylpiperidine is unique due to its specific substitution pattern and the presence of both a piperidine ring and a phenoxy group. This combination imparts distinct chemical and biological properties that differentiate it from similar compounds.